molecular formula C13H17N5O2 B5132759 N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine

N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine

Cat. No. B5132759
M. Wt: 275.31 g/mol
InChI Key: NJBUSOTVCDQVKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine, also known as AEB-071, is a small molecule inhibitor of protein kinase C (PKC). PKC is a family of enzymes that play a crucial role in regulating cellular processes such as cell proliferation, differentiation, and apoptosis. AEB-071 has been shown to have potential therapeutic applications in several diseases, including autoimmune disorders, cancer, and neurological diseases.

Scientific Research Applications

1. Synthesis and Pharmacology of GABA Uptake Inhibitors

  • Study : (Falch et al., 1999)
  • Key Finding : Synthesized compounds, similar in structure to N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine, were investigated for their selective inhibition of glial versus neuronal GABA uptake.

2. Antimicrobial Activity of Silver(I) Complexes

  • Study : (Andrejević et al., 2018)
  • Key Finding : Synthesized silver(I) complexes, incorporating tetrazole-containing compounds like N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine, displayed remarkable inhibitory activity against a broad panel of bacteria and fungi.

3. Synthesis of Fluorinated Heterocyclic Scaffolds

  • Study : (Revanna et al., 2013)
  • Key Finding : The study involved the synthesis of fluorinated heterocyclic scaffolds, potentially attractive for various chemical applications, using similar structural frameworks.

4. Small Molecule Control of Intracellular Fusion Proteins

  • Study : (Neklesa et al., 2013)
  • Key Finding : A compound structurally similar to N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine was identified as a stabilizer for certain intracellular fusion proteins, demonstrating potential in protein function study.

5. Synthesis of Tetrazole-Derived Organocatalysts

  • Study : (Shmatova & Nenajdenko, 2013)
  • Key Finding : Developed a method for direct preparation of tetrazole-derived cyclic amines, which are significant in the field of organocatalysis.

properties

IUPAC Name

N-[(3-ethoxy-4-prop-2-enoxyphenyl)methyl]-2H-tetrazol-5-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N5O2/c1-3-7-20-11-6-5-10(8-12(11)19-4-2)9-14-13-15-17-18-16-13/h3,5-6,8H,1,4,7,9H2,2H3,(H2,14,15,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NJBUSOTVCDQVKY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CNC2=NNN=N2)OCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine
Reactant of Route 2
Reactant of Route 2
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine
Reactant of Route 3
Reactant of Route 3
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine
Reactant of Route 4
Reactant of Route 4
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine
Reactant of Route 5
Reactant of Route 5
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine
Reactant of Route 6
Reactant of Route 6
N-[4-(allyloxy)-3-ethoxybenzyl]-2H-tetrazol-5-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.